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Compound of Interest

Compound Name: PCM19

Cat. No.: B1577075 Get Quote

Technical Overview of PCM19
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the available technical information for the compound

designated as PCM19. Initial investigation has identified PCM19 as 2,2,3,3,3-

Pentafluoropropanimidamide.

Core Compound Identification
A critical step in the characterization of any chemical entity is the establishment of its

fundamental physicochemical properties. The Chemical Abstracts Service (CAS) number and

molecular weight are foundational data points for regulatory, safety, and experimental

purposes. The details for 2,2,3,3,3-Pentafluoropropanimidamide are presented below.

Parameter Value Reference

CAS Number 422-62-8 [1]

Molecular Weight 162.06 g/mol [1]

Molecular Formula C₃H₃F₅N₂ [1]

Experimental Protocols and Biological Activity
A comprehensive search of publicly available scientific literature and chemical databases was

conducted to identify experimental protocols, biological activity, and any associated signaling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1577075?utm_src=pdf-interest
https://www.benchchem.com/product/b1577075?utm_src=pdf-body
https://www.benchchem.com/product/b1577075?utm_src=pdf-body
https://www.researchgate.net/publication/392365634_Access_to_amidines_via_Csp-N_coupling_of_trifluoroborate-iminiums_with_N-fluorobenzenesulfonimide
https://www.researchgate.net/publication/392365634_Access_to_amidines_via_Csp-N_coupling_of_trifluoroborate-iminiums_with_N-fluorobenzenesulfonimide
https://www.researchgate.net/publication/392365634_Access_to_amidines_via_Csp-N_coupling_of_trifluoroborate-iminiums_with_N-fluorobenzenesulfonimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathways for 2,2,3,3,3-Pentafluoropropanimidamide. This search included investigations into

the synthesis, reactivity, and potential applications of this compound and structurally related

fluorinated molecules.

At present, there is a notable absence of published data concerning the use of 2,2,3,3,3-

Pentafluoropropanimidamide in biological research or drug development. Consequently,

detailed experimental methodologies and established signaling pathways directly involving this

compound could not be identified.

The inclusion of fluorine atoms in organic molecules is a common strategy in medicinal

chemistry to enhance metabolic stability, binding affinity, and other pharmacokinetic properties.

While the field of fluorinated organic compounds is an active area of research, specific studies

detailing the biological effects of 2,2,3,3,3-Pentafluoropropanimidamide are not available in the

public domain.

Logical Relationship Diagram
Due to the lack of specific experimental workflows or signaling pathways associated with

PCM19, a generalized logical diagram for the initial assessment of a novel chemical compound

in a research context is provided below. This illustrates a typical progression from basic

characterization to more in-depth biological investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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